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Compound Focus: Adefovir Dipivoxil

CAS No.: 142340-99-6

Cat. No.: S598842

Clinical Features and Management Data

The following table synthesizes key clinical data and management outcomes from documented cases of low-

dose adefovir dipivoxil (ADV)-induced hypophosphatemic osteomalacia [1] [2].

Feature/Case Case 1 Case 2 Case 3 Case 4 Case 5
Demographics M, 48 yrs F, 54 yrs F, 68 yrs M, 58 yrs F, 73 yrs
ADV Duration to 68 34 70 105 90

Dx (months)

Key Symptoms Limb pain, Bone pain, Heel pain, Back pain, height Generalized
difficulty bedridden walking loss (8 cm), bone pain
walking difficulty wheelchair use

| Serum Phosphorus (mmol/L) (Normal: 0.80-1.50) | 0.32 | 0.39 | 0.58 | 0.40 | 0.59 | | Serum Alkaline
Phosphatase (U/L) (Normal: 50-135) | 297 | 454 | 223 | 540 | 249 | | Urine Phosphorus (mmol/24h) | 32.42 |
3.10 | 5.06 | 7.90 | 15.00 | | Fanconi Syndrome Markers | Glucosuria, Proteinuria | Glucosuria, Proteinuria |
- | Glucosuria, Proteinuria | Glucosuria, Proteinuria | | Primary Intervention | ADV discontinued, switched
to entecavir | ADV discontinued, switched to entecavir | ADV discontinued, switched to entecavir | ADV
discontinued, switched to entecavir | ADV discontinued | | Outcome & Follow-up | Symptoms improved;

Persistent elevated urine $2-MG at 22 months | Full recovery; asymptomatic at 26 months | Full recovery;
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asymptomatic at 22 months | Persistent hypophosphatemia & elevated urine B2-MG at 39 months | Full

recovery; asymptomatic at 18 months |

Frequently Asked Questions for a Technical Support
Context

Based on the clinical literature, here are answers to questions that may arise in a research or development

setting.

Q1: What is the proposed mechanism behind adefovir dipivoxil-induced nephrotoxicity? Adefovir is
secreted by the renal proximal tubules via organic anion transporters [3]. It is believed to accumulate in these
tubular cells, causing mitochondrial toxicity and dysfunction [3]. This damage leads to Fanconi syndrome, a
generalized tubular defect that results in the wasting of phosphate, glucose, amino acids, and bicarbonate in
the urine [4]. The consequent chronic phosphate wasting depletes the body's phosphate stores, impairing

bone mineralization and leading to osteomalacia [3] [4].

Q2: Is the nephrotoxicity caused by low-dose adefovir dipivoxil always reversible? No, not always.
While the condition is often reversible upon drug discontinuation in many patients [1], case studies show that
some patients can have persistent tubular dysfunction and/or hypophosphatemia even years after stopping the
drug [1] [2]. In the case series above, two out of five patients had persistently elevated urinary (2-
microglobulin (a marker of tubular damage), and one of them also had persistent hypophosphatemia 39

months after adefovir was withdrawn [1] [2].

Q3: What are the key parameters to monitor in a preclinical or clinical setting to detect this toxicity?

The research indicates that the following parameters should be monitored regularly:

¢ Serum biochemistry: Phosphate, creatinine (and eGFR), alkaline phosphatase (ALP), uric acid, and
calcium levels [3] [5].

e Urine biochemistry: Phosphate excretion (e.g., 24-hour urine phosphate or TmP/GFR), glucose,
protein, and specific markers of tubular damage like f2-microglobulin [1] [2].

¢ Bone health markers: Bone-specific alkaline phosphatase (BAP) and bone mineral density (BMD)
via DXA scan [3].
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Proposed Workflow for Clinical Identification and
Management

The diagram below outlines the clinical identification and management pathway based on the reviewed

cases.
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Presents with:
* Bone Pain
* Muscle Weakness
» Mobility Issues

Key Laboratory Findings:
« Serum Phosphate |
* ALP 1
» Urine Phosphate 1
* (Optional) Urine B2-MG 1

Diagnosis:
Hypophosphatemic
Osteomalacia

Primary Action:
1. Discontinue ADV
2. Switch Antiviral (e.g., Entecavir)

Monitor Recovery:
» Serum Phosphate
* Symptoms
* Urine 2-MG
» Bone Mineral Density

Outcome: Persistent

Outcome: Full Recovery Tubular Dysfunction
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 Smolecule. All rights reserved. 5/6 Tech Support


https://www.smolecule.com/products/s598842?utm_src=pdf-body-img
https://www.smolecule.com/products/s598842?utm_src=pdf-custom-synthesis
https://www.dovepress.com/low-dose-adefovir-dipivoxil-induced-hypophosphatemia-osteomalacia-in-f-peer-reviewed-fulltext-article-DDDT
https://pmc.ncbi.nlm.nih.gov/articles/PMC6498959/
https://www.academia.edu/143748372/Hypophosphatemic_Osteomalacia_after_Low_Dose_Adefovir_Dipivoxil_Therapy_for_Hepatitis_B
https://pubmed.ncbi.nlm.nih.gov/20661153/
https://www.krcp-ksn.org/journal/view.php?number=6436
https://www.smolecule.com/products/b598842#adefovir-dipivoxil-hypophosphatemia-correction
https://www.smolecule.com/products/b598842#adefovir-dipivoxil-hypophosphatemia-correction
https://www.smolecule.com/products/b598842#adefovir-dipivoxil-hypophosphatemia-correction
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s598842?utm_src=pdf-bulk
https://www.smolecule.com/products/s598842?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Smolecule

Root Cause Analysis & Performance Maximization

Specifications & Pricing

Smolecule Contact
) o Address: Ontario, CA 91761, United

Your Ultimate Destination for Small-Molecule (aka. States

smolecule) Compounds, Empowering Innovative

Research Solutions Beyond Boundaries. Phone: (512) 262-9938
Email: info@smolecule.com
Web: www.smolecule.com

© 2026 Smolecule. All rights reserved. 6/6 Tech Support


https://www.smolecule.com/products/s598842?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

